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Abstract

This technical guide provides a comprehensive overview of isobutyl propyl sulfide, a dialkyl
sulfide with significant utility in specialized organic synthesis. The document delves into the
fundamental chemical and physical properties of this compound, centered around its precise
molecular weight. We will explore its structural characterization, a robust synthetic pathway
with detailed protocols, and the analytical methods required for structural verification. This
guide is intended for researchers, chemists, and professionals in drug development who
require a deep technical understanding of this reagent, including its handling, safety protocols,
and potential applications as a building block in complex molecular architectures.

Chemical Identity and Structure
Nomenclature and Identifiers

The unambiguous identification of a chemical compound is critical for scientific reproducibility
and safety. Isobutyl propyl sulfide is known by several systematic and common names.
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IUPAC Name: 2-methyl-1-(propylthio)propane[1]

Common Synonyms: Isobutyl propyl sulfide, 2-methyl-4-thiaheptane[1]

CAS Number: 1741-84-0[1]

Molecular Formula: C7H16S[1]

Molecular Weight

The molecular weight is a cornerstone property, essential for stoichiometric calculations in
reaction planning and for analytical characterization via mass spectrometry.

o Average Molecular Weight: 132.27 g/mol [1][2][3]
e Monoisotopic Mass: 132.09727168 Da[1][2]

The average molecular weight is calculated using the natural isotopic abundance of each
element, while the monoisotopic mass is calculated using the mass of the most abundant
isotope for each element. The latter is particularly crucial for high-resolution mass spectrometry
analysis.

Structural Representation

The structure of isobutyl propyl sulfide features a sulfur atom bridging a propyl group and an
isobutyl group. This asymmetry is key to its chemical properties and potential stereochemical
applications.

Caption: Molecular structure of isobutyl propyl sulfide (C7H16S).

Physicochemical Properties

The physical properties of isobutyl propyl sulfide dictate its behavior in various experimental
conditions, influencing solvent choice, reaction temperature, and purification methods.
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Property Value Source
Molecular Weight 132.27 g/mol PubChem[1]
Molecular Formula C7H16S PubChem[1]

Appearance Colorless Liquid Thermo Fisher Scientific[4]
Odor Stench Thermo Fisher Scientific[4]
Boiling Point 171.00 °C @ 760 mm Hg The Good Scents Company[5]
Melting Point -106.00 °C The Good Scents Company[5]
Flash Point 45.90 °C (115.00 °F) The Good Scents Company[5]

52.53 mg/L @ 25 °C

Water Solubility (estimated)
estimate

The Good Scents Company[5]

logP (o/w) 3.723 (estimated) The Good Scents Company[5]

The high boiling point suggests that purification can be readily achieved via distillation under
atmospheric or reduced pressure. Its low water solubility and high octanol/water partition
coefficient (logP) indicate a nonpolar, lipophilic character, making it soluble in common organic
solvents like ethers, alcohols, and hydrocarbons.[5]

Synthesis and Verification

Synthetic Strategy: Williamson-Type Thioether
Synthesis

The synthesis of unsymmetrical sulfides like isobutyl propyl sulfide is most effectively
achieved through a nucleophilic substitution pathway analogous to the Williamson ether
synthesis. This method is chosen for its reliability, high yield, and the ready availability of
starting materials. The core of this reaction involves the Sn2 attack of a thiolate nucleophile on
an alkyl halide.

The causality behind this choice is rooted in the high nucleophilicity of the thiolate anion and
the excellent leaving group ability of halides (e.g., bromide or iodide). This combination ensures
a rapid and clean conversion to the desired thioether product.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-propyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-propyl-sulfide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23155~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2009:39:14~~Di-n-propyl%20sulfide~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23155~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2009:39:14~~Di-n-propyl%20sulfide~~
http://www.thegoodscentscompany.com/data/rw1040621.html
http://www.thegoodscentscompany.com/data/rw1040621.html
http://www.thegoodscentscompany.com/data/rw1040621.html
http://www.thegoodscentscompany.com/data/rw1040621.html
http://www.thegoodscentscompany.com/data/rw1040621.html
http://www.thegoodscentscompany.com/data/rw1040621.html
https://www.benchchem.com/product/b156451/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isobutyl-propyl-sulfide-c-h-s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol

This protocol describes the synthesis from 1-propanethiol and isobutyl bromide.

Step 1: Formation of the Propylthiolate Nucleophile

To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, add 50 mL of anhydrous ethanol.

Under a nitrogen atmosphere, add sodium hydride (NaH) (1.1 equivalents) portion-wise at 0
°C (ice bath). Causality: Sodium hydride is a strong, non-nucleophilic base that irreversibly
deprotonates the thiol to generate the highly reactive thiolate anion. Ethanol is used as a
solvent that can dissolve the reactants and is relatively inert under these conditions.

Once the addition is complete, allow the mixture to stir for 10 minutes.

Slowly add 1-propanethiol (1.0 equivalent) via the dropping funnel over 15 minutes. The
formation of the sodium propylthiolate is typically accompanied by the evolution of hydrogen
gas. Continue stirring for 30 minutes at room temperature to ensure complete deprotonation.

Step 2: Nucleophilic Substitution

Add isobutyl bromide (1.05 equivalents) to the dropping funnel.

Add the isobutyl bromide dropwise to the stirred solution of sodium propylthiolate. An
exothermic reaction may be observed. Maintain the temperature below 40 °C.

After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C for ethanol)
for 2-3 hours to drive the substitution reaction to completion. Causality: Heating provides the
necessary activation energy for the Sn2 reaction, ensuring a high conversion rate.

Step 3: Workup and Purification

Cool the reaction mixture to room temperature.
Pour the mixture into 100 mL of deionized water and transfer to a separatory funnel.

Extract the aqueous layer three times with 30 mL portions of diethyl ether.
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o Combine the organic extracts and wash with 50 mL of brine (saturated NaCl solution) to
remove residual water and ethanol.

» Dry the organic layer over anhydrous magnesium sulfate (MgSOea), filter, and concentrate the
solvent using a rotary evaporator.

e The crude product can be purified by fractional distillation to yield pure isobutyl propyl
sulfide.

Workflow Visualization
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Starting Materials
(1-Propanethiol, Isobutyl Bromide, NaH)

'

Step 1. Deprotonation
Formation of Sodium Propylthiolate
in Anhydrous Ethanol @ 0°C

'

Step 2: SN2 Reaction
Addition of Isobutyl Bromide
Reflux for 2-3 hours

l

Step 3: Aqueous Workup
Quench with H20, Extract with Ether

'

Step 4: Purification
Dry (MgSOa), Concentrate,
and Distill

QC Analysis
(NMR, MS, IR)

Verified Product
Isobutyl Propyl Sulfide

Click to download full resolution via product page

Caption: Synthetic workflow for isobutyl propyl sulfide.
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Structural Verification and Quality Control

A protocol is only trustworthy if it is self-validating. The identity and purity of the synthesized
isobutyl propyl sulfide must be confirmed using standard analytical techniques.

e 1H and 3C NMR Spectroscopy: Provides a detailed map of the carbon-hydrogen framework,
confirming the presence of the isobutyl and propyl groups and their connectivity to the sulfur
atom.[1]

o Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution
mass spectrometry (HRMS) can verify the elemental composition by matching the
experimental monoisotopic mass to the calculated value (132.097 Da).[1]

« Infrared (IR) Spectroscopy: Shows characteristic C-H stretching and bending frequencies
and the absence of S-H (from unreacted thiol) and O-H (from alcohol) stretches, indicating

purity.[1]

Safety and Handling

Isobutyl propyl sulfide is classified as a hazardous substance and requires careful handling
to ensure laboratory safety.[1]

GHS Hazard Classification

Hazard Class Category Signal Word Hazard Statement
Skin ] H315: Causes skin
o 2 Warning -
Corrosion/Irritation irritation[1]
Serious Eye H318: Causes serious
o 1 Danger

Damage/Irritation eye damage([1]
Specific Target Organ

o ] ] H335: May cause
Toxicity (Single 3 Warning ) o

respiratory irritation[1]

Exposure)

Recommended Handling Procedures
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e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat.

» Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid
inhalation of vapors.[4]

« Ignition Sources: The compound is a flammable liquid.[4] Keep away from open flames,
sparks, and hot surfaces. Use spark-proof tools and explosion-proof equipment.[4][6]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable liquids.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

Applications in Research and Development

While specific, large-scale industrial applications for isobutyl propyl sulfide are not widely
documented, its role in a research and development context is primarily as a specialized
chemical intermediate.

e Organic Synthesis: As an unsymmetrical sulfide, it can serve as a building block for more
complex molecules in medicinal chemistry and materials science. The sulfur atom can be
further oxidized to sulfoxides and sulfones, which are important functional groups in many
pharmaceuticals.

o Flavor and Fragrance Research: Although not recommended for direct use in flavors or
fragrances, related thioethers are studied for their potent aroma profiles.[5]

o Materials Science: Organosulfur compounds are fundamental to vulcanization processes in
polymer chemistry.[7][8] While not a direct vulcanizing agent, isobutyl propyl sulfide can be
used in model studies to understand the mechanisms of sulfur cross-linking.

Conclusion
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Isobutyl propyl sulfide is a well-defined organosulfur compound with a molecular weight of
132.27 g/mol . Its synthesis is straightforward via established nucleophilic substitution
reactions, and its identity can be rigorously confirmed with standard analytical methods. This
guide has provided the essential technical details, from its fundamental properties to a
validated synthesis protocol and critical safety information, to support its effective and safe use
by researchers and scientists in a professional laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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